Cas no 1692597-18-4 (3-(propan-2-yl)cyclobutane-1-carbaldehyde)

• Product Name: 3-(propan-2-yl)cyclobutane-1-carbaldehyde
• CAS No: 1692597-18-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD28651515
• CID: 5191053
• PubChem ID: 58920925
• Update Time: 2025-10-19

3-(propan-2-yl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 3-(1-methylethyl)-
• 3-(propan-2-yl)cyclobutane-1-carbaldehyde

• MDL： MFCD28651515
• Inchi： 1S/C8H14O/c1-6(2)8-3-7(4-8)5-9/h5-8H,3-4H2,1-2H3
• InChI Key： LMJUYUXIYQGDPN-UHFFFAOYSA-N
• SMILES： C1(C=O)CC(C(C)C)C1

Additional information on 3-(propan-2-yl)cyclobutane-1-carbaldehyde

Comprehensive Overview of 3-(propan-2-yl)cyclobutane-1-carbaldehyde (CAS No. 1692597-18-4): Properties, Applications, and Industry Insights

3-(propan-2-yl)cyclobutane-1-carbaldehyde (CAS No. 1692597-18-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications. This cyclobutane derivative is characterized by the presence of an aldehyde functional group and an isopropyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in flavor and fragrance formulations, pharmaceutical intermediates, and advanced material synthesis.

The growing interest in sustainable chemistry and green synthesis has propelled the demand for compounds like 3-(propan-2-yl)cyclobutane-1-carbaldehyde. With consumers and manufacturers alike prioritizing eco-friendly alternatives, this compound's role in biodegradable polymers and low-toxicity formulations is being actively investigated. Recent studies highlight its compatibility with enzymatic catalysis, aligning with the global shift toward energy-efficient production methods.

From a structural perspective, the cyclobutane ring in 3-(propan-2-yl)cyclobutane-1-carbaldehyde offers intriguing steric and electronic properties. This rigidity, combined with the reactivity of the aldehyde group, enables diverse transformations such as reductive amination and aldol condensation. Such reactions are pivotal in creating high-value fine chemicals, particularly in the cosmetics and agrochemical sectors. Notably, its low volatility and thermal stability make it suitable for applications requiring prolonged shelf life.

In the context of drug discovery, 3-(propan-2-yl)cyclobutane-1-carbaldehyde serves as a scaffold for bioactive molecules. Its modular structure allows for the introduction of pharmacophores, addressing key challenges in targeted drug delivery and selective binding. Pharmaceutical companies are leveraging its potential in neurological and metabolic disorder research, where precise molecular interactions are critical.

The synthesis of 3-(propan-2-yl)cyclobutane-1-carbaldehyde often involves catalytic cyclization or ring-closing metathesis, techniques that align with modern atom-economy principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, ensuring compliance with industrial standards. As regulatory frameworks evolve, particularly in the EU REACH and US EPA jurisdictions, thorough documentation of its safety profiles remains essential.

Market trends indicate a rising demand for custom synthesis of 3-(propan-2-yl)cyclobutane-1-carbaldehyde, driven by niche applications in electronic materials and specialty coatings. Its compatibility with photoinitiators and crosslinking agents positions it as a candidate for UV-curable resins, a sector experiencing rapid growth due to 3D printing advancements. Furthermore, its role in aroma chemistry—contributing to woody and earthy notes—expands its relevance in consumer goods.

Looking ahead, innovations in continuous flow chemistry and machine learning-assisted optimization are expected to enhance the production efficiency of 3-(propan-2-yl)cyclobutane-1-carbaldehyde. Collaborative efforts between academia and industry will likely uncover novel applications, reinforcing its status as a multifunctional building block in 21st-century chemistry.